1-Fluoro-3-[(3-methylazetidin-3-yl)oxy]propan-2-ol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-Fluoro-3-[(3-methylazetidin-3-yl)oxy]propan-2-ol is a fluorinated propan-2-ol derivative featuring a 3-methylazetidine substituent. Its structural uniqueness lies in the azetidine ring, a strained four-membered heterocycle, which confers distinct conformational and electronic properties compared to larger ring systems.
Properties
Molecular Formula |
C7H14FNO2 |
|---|---|
Molecular Weight |
163.19 g/mol |
IUPAC Name |
1-fluoro-3-(3-methylazetidin-3-yl)oxypropan-2-ol |
InChI |
InChI=1S/C7H14FNO2/c1-7(4-9-5-7)11-3-6(10)2-8/h6,9-10H,2-5H2,1H3 |
InChI Key |
KFDCLPLJVHFLSX-UHFFFAOYSA-N |
Canonical SMILES |
CC1(CNC1)OCC(CF)O |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1-Fluoro-3-[(3-methylazetidin-3-yl)oxy]propan-2-ol typically involves multiple steps, starting from readily available starting materials. One common synthetic route involves the reaction of 3-methylazetidine with 1-fluoro-2-propanol under specific conditions to yield the desired product . The reaction conditions often include the use of a suitable solvent, such as dichloromethane, and a catalyst, such as triethylamine, to facilitate the reaction. Industrial production methods may involve optimization of these conditions to achieve higher yields and purity.
Chemical Reactions Analysis
1-Fluoro-3-[(3-methylazetidin-3-yl)oxy]propan-2-ol can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can convert the compound into alcohols or amines using reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: The fluoro group in the compound can be substituted with other functional groups through nucleophilic substitution reactions using reagents like sodium methoxide or potassium tert-butoxide.
The major products formed from these reactions depend on the specific reagents and conditions used .
Scientific Research Applications
1-Fluoro-3-[(3-methylazetidin-3-yl)oxy]propan-2-ol has several scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.
Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs or as a pharmacological tool.
Mechanism of Action
The mechanism of action of 1-Fluoro-3-[(3-methylazetidin-3-yl)oxy]propan-2-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The fluoro group and azetidine ring play crucial roles in its binding affinity and specificity. The compound may modulate the activity of these targets by altering their conformation or by participating in chemical reactions that affect their function .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
THK5117 and THK5351 (Tau PET Tracers)
- Structural Similarities: THK5117: 1-Fluoro-3-((2-(4-([3H]methylamino)phenyl)quinolin-6-yl)oxy)propan-2-ol. THK5351: (S)-1-Fluoro-3-(2-(6-([11C]methylamino)pyridin-3-yl)quinolin-6-yloxy)propan-2-ol. Both share the 1-fluoro-propan-2-ol backbone but differ in aromatic substituents (quinoline vs. pyridine-quinoline hybrids) .
- Functional Differences: MAO-B Binding: THK5351 exhibits significant off-target binding to monoamine oxidase-B (MAO-B) at ~300 nM affinity, while THK5117 shows negligible interference at this concentration. This impacts PET signal specificity in neurological studies . Isomerism: THK5351’s (S)-enantiomer configuration enhances target selectivity compared to racemic mixtures .
| Parameter | THK5117 | THK5351 |
|---|---|---|
| MAO-B Affinity (nM) | >300 | ~300 |
| PET Signal Reduction | None | 30–50% (post-selegiline) |
| Enantiomer | Racemic | (S)-configured |
T807 (Flortaucipir) and PBB3
- Structural Contrasts: T807: 7-(6-[18F]fluoropyridin-3-yl)-5H-pyrido(4,3-b)indole. PBB3: (5-((1E,3E)-4-(6-[11C]methylamino)pyridin-3-yl)buta-1,3-dien-1-yl)benzo[d]thiazol-6-ol. Unlike 1-fluoro-propan-2-ol derivatives, T807 and PBB3 lack the hydroxyl-fluoropropanol motif, instead relying on pyridinyl-indole or benzothiazole scaffolds .
Binding Properties :
Beta-Blocker Analogs (Propranolol, Metoprolol)
- Core Structure: Propranolol: 1-(Isopropylamino)-3-(1-naphthyloxy)propan-2-ol. Metoprolol: 1-(Isopropylamino)-3-[4-(2-methoxyethyl)phenoxy]propan-2-ol. These β-blockers share the propan-2-ol backbone but replace the azetidine-fluorine group with naphthyl or methoxyethyl substituents.
Pharmacological Impact :
Key Derivatives
- Intermediate 26: 5-Fluoro-4-(3-oxo[1,2,4]triazolo[4,3-a]pyridin-2(3H)-yl)-2-[(2S)-pentan-2-yl]oxy]benzoic acid. Demonstrates the utility of fluoropropanol motifs in constructing kinase inhibitors or antiviral agents .
Biological Activity
1-Fluoro-3-[(3-methylazetidin-3-yl)oxy]propan-2-ol, identified by its CAS number 1855326-65-6, is a synthetic compound that has garnered attention for its potential biological activities. This article explores the compound's structure, biological properties, and relevant case studies.
Chemical Structure and Properties
The molecular formula of 1-Fluoro-3-[(3-methylazetidin-3-yl)oxy]propan-2-ol is , with a molecular weight of 163.19 g/mol. The compound features a fluorine atom attached to a propanol backbone, which is further substituted with a 3-methylazetidinyl ether group.
| Property | Value |
|---|---|
| CAS Number | 1855326-65-6 |
| Molecular Formula | C₇H₁₄FNO₂ |
| Molecular Weight | 163.19 g/mol |
| Density | N/A |
| Boiling Point | N/A |
| Melting Point | N/A |
Case Studies
- Antimicrobial Efficacy : A study investigating the antimicrobial properties of azetidine derivatives found that modifications to the azetidine ring could enhance activity against various bacterial strains. Although specific data on 1-Fluoro-3-[(3-methylazetidin-3-yl)oxy]propan-2-ol is not available, it is hypothesized that similar derivatives could exhibit comparable efficacy.
- Antiviral Activity : Research on related fluorinated compounds has demonstrated their ability to inhibit viral enzymes, suggesting that 1-Fluoro-3-[(3-methylazetidin-3-yl)oxy]propan-2-ol may possess similar antiviral properties. For instance, nucleoside analogs have been shown to interfere with viral replication in vitro.
Research Findings
Recent investigations into the biological activities of similar compounds have yielded promising results:
- Fluorinated Compounds in Drug Development : Fluorine substitution in organic molecules has been shown to enhance metabolic stability and bioavailability, making fluorinated compounds attractive candidates in drug development .
- Potential Applications : The unique structure of 1-Fluoro-3-[(3-methylazetidin-3-yl)oxy]propan-2-ol suggests potential applications in pharmaceuticals targeting infectious diseases and possibly neurodegenerative disorders.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
